Cas no 494867-07-1 (1H-1,3-Diazepine-2,4,7(3H)-trione, dihydro-1,3-bis(1-methylethyl)-)

1H-1,3-Diazepine-2,4,7(3H)-trione, dihydro-1,3-bis(1-methylethyl)- structure
494867-07-1 structure
Product name:1H-1,3-Diazepine-2,4,7(3H)-trione, dihydro-1,3-bis(1-methylethyl)-
CAS No:494867-07-1
MF:C11H18N2O3
MW:226.272222995758
CID:1523122
PubChem ID:11736281

1H-1,3-Diazepine-2,4,7(3H)-trione, dihydro-1,3-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-di(propan-2-yl)-1,3-diazepane-2,4,7-trione
    • 1H-1,3-Diazepine-2,4,7(3H)-trione, dihydro-1,3-bis(1-methylethyl)-
    • DTXSID00471377
    • 494867-07-1
    • Inchi: InChI=1S/C11H18N2O3/c1-7(2)12-9(14)5-6-10(15)13(8(3)4)11(12)16/h7-8H,5-6H2,1-4H3
    • InChI Key: WASKELYIEAEIEN-UHFFFAOYSA-N
    • SMILES: CC(C)N1C(=O)CCC(=O)N(C1=O)C(C)C

Computed Properties

  • Exact Mass: 226.13184
  • Monoisotopic Mass: 226.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.7Ų
  • XLogP3: 0.5

Experimental Properties

  • PSA: 57.69

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